Cas no 2171751-62-3 (3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-({spiro3.5nonan-2-yl}carbamoyl)propanoic acid)

• Product Name: 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-({spiro3.5nonan-2-yl}carbamoyl)propanoic acid
• CAS No: 2171751-62-3
• MF: C₂₈H₃₂N₂O₅
• MW: 476.564087867737
• CID: 5998686
• PubChem ID: 165536123
• Update Time: 2025-10-22

3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-({spiro3.5nonan-2-yl}carbamoyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-({spiro3.5nonan-2-yl}carbamoyl)propanoic acid
• EN300-1474173
• 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-({spiro[3.5]nonan-2-yl}carbamoyl)propanoic acid
• 2171751-62-3

• Inchi： 1S/C28H32N2O5/c31-25(32)14-24(26(33)29-18-15-28(16-18)12-6-1-7-13-28)30-27(34)35-17-23-21-10-4-2-8-19(21)20-9-3-5-11-22(20)23/h2-5,8-11,18,23-24H,1,6-7,12-17H2,(H,29,33)(H,30,34)(H,31,32)
• InChI Key： LCCSIUVPCJNVRB-UHFFFAOYSA-N
• SMILES： O=C(C(CC(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)NC1CC2(CCCCC2)C1

Computed Properties

• Exact Mass: 476.23112213g/mol
• Monoisotopic Mass: 476.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 764
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 105Ų

Additional information on 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-({spiro3.5nonan-2-yl}carbamoyl)propanoic acid

Recent Advances in the Study of 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-({spiro3.5nonan-2-yl}carbamoyl)propanoic acid (CAS: 2171751-62-3)

The compound 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-({spiro3.5nonan-2-yl}carbamoyl)propanoic acid (CAS: 2171751-62-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique spirocyclic structure and Fmoc-protected amino acid moiety, has shown promising potential in various applications, including drug discovery, peptide synthesis, and targeted therapeutics. Recent studies have focused on elucidating its synthetic pathways, physicochemical properties, and biological activities, providing valuable insights for future research and development.

One of the key areas of investigation has been the synthesis and optimization of 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-({spiro3.5nonan-2-yl}carbamoyl)propanoic acid. Researchers have developed novel synthetic routes to improve yield and purity, leveraging advanced techniques such as solid-phase peptide synthesis (SPPS) and microwave-assisted organic synthesis (MAOS). These methods have enabled the production of the compound with high enantiomeric purity, which is critical for its application in chiral drug development. Additionally, computational modeling studies have been employed to predict its stability and reactivity under various conditions, further aiding in the optimization of synthetic protocols.

In terms of biological activity, recent studies have explored the compound's potential as a building block for peptide-based therapeutics. Its spirocyclic moiety has been shown to enhance conformational rigidity, which can improve binding affinity and selectivity towards target proteins. Preliminary in vitro assays have demonstrated its efficacy in modulating protein-protein interactions, particularly in pathways related to inflammation and oncology. Furthermore, its Fmoc-protected amino acid group makes it a versatile intermediate for the synthesis of more complex peptide derivatives, expanding its utility in drug design.

Another notable advancement is the application of 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-({spiro3.5nonan-2-yl}carbamoyl)propanoic acid in targeted drug delivery systems. Researchers have successfully conjugated this compound with nanoparticles and liposomes, enhancing the bioavailability and targeted delivery of therapeutic agents. These hybrid systems have shown improved pharmacokinetic profiles in preclinical models, highlighting the compound's potential in nanomedicine. Moreover, its compatibility with various bioconjugation techniques has opened new avenues for the development of multifunctional drug carriers.

Despite these promising developments, challenges remain in the large-scale production and clinical translation of 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-({spiro3.5nonan-2-yl}carbamoyl)propanoic acid. Issues such as scalability, cost-effectiveness, and regulatory compliance need to be addressed to fully realize its therapeutic potential. Future research directions may include the exploration of greener synthetic methods, in vivo efficacy studies, and the development of novel derivatives with enhanced biological activities. Collaborative efforts between academia and industry will be crucial in overcoming these hurdles and advancing the compound's application in medicine.

In conclusion, the recent studies on 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-({spiro3.5nonan-2-yl}carbamoyl)propanoic acid (CAS: 2171751-62-3) have significantly expanded our understanding of its chemical and biological properties. Its unique structural features and versatile applications make it a valuable asset in the fields of drug discovery and peptide therapeutics. As research continues to uncover its full potential, this compound is poised to play a pivotal role in the development of next-generation pharmaceuticals.